Cas no 675197-04-3 (N-Ethyl-1H-1,2,4-triazole-3-carboxamide)

• Product Name: N-Ethyl-1H-1,2,4-triazole-3-carboxamide
• CAS No: 675197-04-3
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 853006
• Update Time: 2023-08-02

N-Ethyl-1H-1,2,4-triazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide,N-ethyl-(9CI)
• n-ethyl-4h-1,2,4-triazole-3-carboxamide
• N-ethyl-1H-1,2,4-triazole-3-carboxamide
• N-Ethyl-1H-1,2,4-triazole-3-carboxamide

• Inchi： 1S/C5H8N4O/c1-2-6-5(10)4-7-3-8-9-4/h3H,2H2,1H3,(H,6,10)(H,7,8,9)
• InChI Key： BCAHEWUUHRAWCC-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=NN1)NCC

Computed Properties

• Exact Mass: 140.07
• Monoisotopic Mass: 140.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7